Cas no 2845-66-1 (tert-butyl N-(benzenesulfonyl)carbamate)

Tert-butyl N-(benzenesulfonyl)carbamate is a protected carbamate derivative widely used in organic synthesis and pharmaceutical research. Its key advantages include stability under a range of reaction conditions, making it a reliable intermediate for the introduction of the benzenesulfonyl moiety. The tert-butyl group provides steric protection, enhancing selectivity in multi-step syntheses. This compound is particularly valuable in peptide chemistry and as a building block for sulfonamide-based therapeutics. Its crystalline solid form ensures ease of handling and storage. The benzenesulfonyl component also facilitates further functionalization, enabling diverse applications in medicinal chemistry and material science.
tert-butyl N-(benzenesulfonyl)carbamate structure
2845-66-1 structure
Product Name:tert-butyl N-(benzenesulfonyl)carbamate
CAS No:2845-66-1
MF:C11H15NO4S
MW:257.30610203743
CID:1434765
PubChem ID:12121577
Update Time:2025-10-15

tert-butyl N-(benzenesulfonyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (phenylsulfonyl)-, 1,1-dimethylethyl ester
    • tert-butyl N-(benzenesulfonyl)carbamate
    • tert-butyl phenylsulfonylcarbamate
    • SCHEMBL5394506
    • 2845-66-1
    • DTXSID80477993
    • Z1508686583
    • EN300-12463991
    • tert-Butyl (benzenesulfonyl)carbamate
    • G47043
    • Inchi: 1S/C11H15NO4S/c1-11(2,3)16-10(13)12-17(14,15)9-7-5-4-6-8-9/h4-8H,1-3H3,(H,12,13)
    • InChI Key: ACAGCLKCWRMBAK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 257.07225
  • Monoisotopic Mass: 257.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 80.8Ų

Experimental Properties

  • PSA: 72.47

tert-butyl N-(benzenesulfonyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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